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Compound of Interest

Compound Name: Hymenolin

Cat. No.: B15341837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hymenolin is a sesquiterpene lactone, a class of naturally occurring compounds known for a

wide range of biological activities. This technical guide provides a comprehensive overview of

the known physical and chemical properties of Hymenolin. Due to the limited availability of

experimentally determined data, this document primarily presents computed properties from

reputable chemical databases alongside general experimental protocols applicable to the

characterization of sesquiterpene lactones. This guide aims to serve as a foundational resource

for researchers and professionals involved in natural product chemistry, pharmacology, and

drug development, facilitating further investigation into the therapeutic potential of Hymenolin.
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Identifier Value Reference

IUPAC Name

(3aR,4S,7R,8aS,9aR)-4-

hydroxy-4,8,9a-trimethyl-

2,3,3a,4,5,7-

hexahydroazuleno[6,5-b]furan-

2,6(9aH)-dione

--INVALID-LINK--

CAS Number 20555-05-9 --INVALID-LINK--

Molecular Formula C₁₅H₂₀O₄ --INVALID-LINK--

Molecular Weight 264.32 g/mol --INVALID-LINK--

Synonyms Dihydroparthenin --INVALID-LINK--

Physicochemical Properties
A comprehensive summary of the available physicochemical data for Hymenolin is presented

below. It is important to note that most of the quantitative data are computationally predicted

and await experimental verification.

Property Value Method Reference

Melting Point Not available Experimental

Boiling Point Not available Experimental

Solubility Not available Experimental

pKa Not available Experimental

LogP (XLogP3) 1.4 Computed --INVALID-LINK--

Hydrogen Bond

Donors
1 Computed --INVALID-LINK--

Hydrogen Bond

Acceptors
4 Computed --INVALID-LINK--

Rotatable Bond Count 0 Computed --INVALID-LINK--
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Spectroscopic Data
Detailed spectroscopic data is crucial for the unequivocal identification and structural

elucidation of Hymenolin. Currently, only limited experimental data is publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A ¹³C NMR spectrum for Hymenolin is available in the SpectraBase database. The spectrum

was acquired in Chloroform-d (CDCl₃).[1]

Table 3.1: ¹³C NMR Spectral Data (Predicted) (Note: Experimental chemical shifts should be

determined for accurate structural assignment.)

Atom Number Predicted ¹³C Chemical Shift (ppm)

Assignments require experimental verification. Data not available in searched resources.

Other Spectroscopic Data
No experimental UV-Vis, Infrared (IR), or Mass Spectrometry (MS) data for Hymenolin were

found in the public domain during the literature search. General spectral characteristics for

sesquiterpene lactones are described in the experimental protocols section.

Biological Activity and Potential Signaling Pathways
While specific studies on the signaling pathways directly modulated by Hymenolin are limited,

the broader class of sesquiterpene lactones is well-documented to possess a range of

biological activities, primarily anti-inflammatory and cytotoxic effects. These activities are often

attributed to the presence of the α,β-unsaturated carbonyl group, which can react with

nucleophilic residues in cellular macromolecules.

Potential, yet unconfirmed, signaling pathways that may be affected by Hymenolin include:

NF-κB Signaling Pathway: Many sesquiterpene lactones are known to inhibit the NF-κB

pathway, a key regulator of inflammation and cell survival. Inhibition often occurs through the

alkylation of critical cysteine residues on proteins within this pathway.
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STAT3 Signaling Pathway: The STAT3 pathway is another important target in cancer and

inflammation. Some natural products have been shown to interfere with STAT3 activation

and dimerization.

Apoptosis Pathways: The cytotoxic effects of sesquiterpene lactones are often mediated by

the induction of apoptosis. This can occur through both the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways.

Further research is required to elucidate the specific molecular targets and signaling cascades

that Hymenolin interacts with.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15341837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Apoptosis Induction by Hymenolin

Extrinsic Pathway

Intrinsic Pathway
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Melting Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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